Pyrenes
Pyrenes are a class of polycyclic aromatic hydrocarbons (PAHs) characterized by the presence of three benzene rings fused together in a linear fashion. These compounds exhibit unique chemical and physical properties due to their distinctive molecular structure, making them valuable in various applications across multiple fields.
Pyrenes find extensive use in organic electronics as they can serve as efficient light-emitting materials in organic light-emitting diodes (OLEDs). Additionally, these aromatic hydrocarbons have significant potential in the field of fluorescence sensing and imaging due to their strong fluorescence properties. Pyrenes are also utilized in dye-making industries for producing vibrant colors and in analytical chemistry for designing selective fluorescent probes.
Their stability and unique electronic structure allow pyrenes to act as effective electron donors or acceptors, contributing to their versatile applications in materials science, particularly in the development of conducting polymers and organic photovoltaics. Due to these properties, research on pyrenes continues to explore new applications and potential uses in diverse areas such as drug delivery systems and nanotechnology.

Structure | Chemical Name | CAS | MF |
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1-Pyrenol-d9 Acetate | 1246820-93-8 | C18H12O2 |
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2,7-Pyrenedicarboxylic acid | 214622-81-8 | C18H10O4 |
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8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt | 1034442-47-1 | C17H6NNa3O9S4 |
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1,3-Di(pyren-1-yl)benzene | 1644438-20-9 | C38H22 |
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1,3-Di-(2-pyrenyl)propane | 97325-55-8 | C35H24 |
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Benzenebutanamide, N-[2-[2-(2-azidoethoxy)ethoxy]ethyl]-4-[2-(1-pyrenyl)ethynyl]- | 1807521-02-3 | C34H32N4O3 |
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1,3,6,8-Tetraethynylpyrene | 870259-02-2 | C24H10 |
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N-Acryloyl-1-pyrenebutylamine | 133399-57-2 | C23H21NO |
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H4TBAPy | 933047-52-0 | C44H26O8 |
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1,3,6-Trichloropyrene (Technical Grade) | 33070-25-6 | C16H7Cl3 |
Related Literature
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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